Cas no 376372-41-7 (4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid)

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid structure
376372-41-7 structure
Product Name:4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid
CAS No:376372-41-7
MF:C13H13BrN2O2
MW:309.158522367477
MDL:MFCD01858029
CID:3056891
PubChem ID:920202
Update Time:2025-04-21

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzoic acid
    • 4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid
    • STK009367
    • 4-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-benzoic acid
    • MFCD01858029
    • BBL037811
    • BQA37241
    • F2169-0872
    • 4-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
    • 376372-41-7
    • CCG-116622
    • 4-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]benzoic acid
    • AKOS000304214
    • Oprea1_721029
    • EN300-92851
    • MDL: MFCD01858029
    • Inchi: 1S/C13H13BrN2O2/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(6-4-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
    • InChI Key: RRGZDXPJSNTEEO-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN(C=1C)CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 308.01604Da
  • Monoisotopic Mass: 308.01604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>

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Enamine
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